![molecular formula C19H18F2N2O2 B2594479 N-(2,6-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide CAS No. 899992-39-3](/img/structure/B2594479.png)
N-(2,6-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(2,6-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide” is a complex organic compound. It likely contains a piperidine ring (a six-membered ring with one nitrogen atom), phenyl groups (aromatic rings), and carboxamide groups (consisting of a carbonyl group (C=O) and an amine group (NH2)) .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, related compounds have been synthesized through reactions involving isocyanates . For example, “N-(2,6-difluorobenzoyl)-N’-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]urea” has been synthesized by reacting 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with 2,6-difluorobenzoyl isocyanate .Molecular Structure Analysis
The molecular structure of related compounds has been characterized using techniques such as X-ray crystallography, NMR, MS, and IR . For example, “N-(2,6-difluorobenzoyl)-N’-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]urea” crystallizes in the triclinic space group P-1 .Scientific Research Applications
Antimicrobial Agents
Research has shown that derivatives related to N-(2,6-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide have been synthesized and evaluated for their antimicrobial activities. These studies involve the development of novel compounds with potential applications as antimicrobial agents against various bacterial and fungal strains. For example, a series of 1,4-disubstituted 1,2,3-triazole derivatives bearing piperazine carboxamides have been synthesized and demonstrated moderate to good activities against tested strains, indicating the potential of such compounds in developing new antimicrobial treatments (Jadhav et al., 2017).
Antitumor and Cytotoxic Agents
Compounds structurally related to this compound have been studied for their potential antitumor and cytotoxic activities. These investigations include the synthesis and evaluation of carboxamide derivatives as potential cytotoxic agents against cancer cell lines. For instance, certain carboxamide derivatives have shown potent cytotoxicity against murine leukemia and lung carcinoma, with some compounds demonstrating curative effects in animal models, highlighting their potential as antitumor agents (Deady et al., 2005).
DNA-Intercalating Agents
Research into compounds with similar structures has also focused on their role as "minimal" DNA-intercalating agents, which may not act via topoisomerase II. This has implications for the development of novel anticancer drugs that circumvent resistance mechanisms associated with traditional DNA-intercalating agents. The study of such compounds provides insights into the structural requirements for effective DNA intercalation and the potential therapeutic applications of these minimal agents (Denny et al., 1990).
Inhibition of Gene Expression
Further research has explored the structure-activity relationship of derivatives as inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors. These studies aim to enhance the understanding of how modifications to the compound structure affect its biological activity and potential oral bioavailability. Such insights are crucial for the development of novel therapeutic agents targeting specific gene expression pathways (Palanki et al., 2000).
Properties
IUPAC Name |
N-(2,6-difluorobenzoyl)-N-phenylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F2N2O2/c20-15-10-7-11-16(21)17(15)18(24)23(14-8-3-1-4-9-14)19(25)22-12-5-2-6-13-22/h1,3-4,7-11H,2,5-6,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHEAWKJBIOIJBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)N(C2=CC=CC=C2)C(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.